Cas no 2172254-95-2 (6-propyl-5-(thiophen-2-yl)piperidin-3-amine)

• Product Name: 6-propyl-5-(thiophen-2-yl)piperidin-3-amine
• CAS No: 2172254-95-2
• MF: C₁₂H₂₀N₂S
• MW: 224.365601539612
• CID: 6206799
• PubChem ID: 165587307
• Update Time: 2025-05-22

6-propyl-5-(thiophen-2-yl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-propyl-5-(thiophen-2-yl)piperidin-3-amine
• 2172254-95-2
• EN300-1616298

• Inchi： 1S/C12H20N2S/c1-2-4-11-10(7-9(13)8-14-11)12-5-3-6-15-12/h3,5-6,9-11,14H,2,4,7-8,13H2,1H3
• InChI Key： MDYPCBVGVWSBRT-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CC(CNC1CCC)N

Computed Properties

• Exact Mass: 224.13471982g/mol
• Monoisotopic Mass: 224.13471982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.3Ų

Additional information on 6-propyl-5-(thiophen-2-yl)piperidin-3-amine

6-propyl-5-(thiophen-2-yl)piperidin-3-amine: A Comprehensive Overview

The compound 6-propyl-5-(thiophen-2-yl)piperidin-3-amine, identified by the CAS number 2172254-95-2, is a fascinating molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of piperidine derivatives, which are widely studied due to their structural versatility and biological activity. The molecule features a piperidine ring substituted with a propyl group at position 6, a thiophene moiety at position 5, and an amine group at position 3. These substituents contribute to the compound's unique chemical properties and reactivity.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery, particularly in the development of bioactive compounds with potential therapeutic applications. The presence of the thiophene group in 6-propyl-5-(thiophen-2-yl)piperidin-3-amine introduces aromaticity and electron-withdrawing effects, which can enhance the molecule's ability to interact with biological targets. This makes it a promising candidate for further exploration in medicinal chemistry.

In terms of synthesis, researchers have employed various strategies to construct this compound efficiently. One notable approach involves the use of Suzuki-Miyaura coupling reactions to introduce the thiophene moiety onto the piperidine ring. This method not only ensures high yields but also allows for precise control over the substitution pattern, which is critical for optimizing biological activity.

The compound's amine group at position 3 plays a crucial role in its reactivity and functionality. Amine groups are known for their ability to participate in hydrogen bonding, which is essential for molecular recognition and binding in biological systems. This feature makes 6-propyl-5-(thiophen-2-y...